2-(3,5-dimethylisoxazol-4-yl)-N-{[2-(2-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[2-(2-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl]acetamide
• InChI: InChI=1S/C23H22FN3O2/c1-13-18-10-16(12-25-22(28)11-19-14(2)27-29-15(19)3)8-9-21(18)26-23(13)17-6-4-5-7-20(17)24/h4-10,26H,11-12H2,1-3H3,(H,25,28)
• InChI Key: PTEIWTLVFZVKNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)CNC(=O)CC3=C(ON=C3C)C)C4=CC=CC=C4F
• Molecular Formula: C23H22FN3O2
• Molecular Weight: 391.4 g/mol

Description

The compound “2-(3,5-dimethylisoxazol-4-yl)-N-{[2-(2-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}acetamide” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The isoxazole ring in this compound is substituted with two methyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoxazole ring, indole ring, and phenyl ring would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The isoxazole ring, in particular, is known to participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. It could potentially interact with various biological targets depending on its structure and functional groups.

Safety and Hazards

Without specific toxicity data, it’s difficult to assess the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties.